Cas no 1565984-63-5 (7-ethynyl-2,3-dihydro-1H-indole)

• Product Name: 7-ethynyl-2,3-dihydro-1H-indole
• CAS No: 1565984-63-5
• MF: C₁₀H₉N
• MW: 143.185162305832
• CID: 6209275
• PubChem ID: 104277755
• Update Time: 2025-07-25

7-ethynyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 7-ethynyl-2,3-dihydro-1H-indole
• 1565984-63-5
• EN300-1601675

• Inchi： 1S/C10H9N/c1-2-8-4-3-5-9-6-7-11-10(8)9/h1,3-5,11H,6-7H2
• InChI Key： WSXFZDIGJQGSSR-UHFFFAOYSA-N
• SMILES： N1C2C(C#C)=CC=CC=2CC1

Computed Properties

• Exact Mass: 143.073499291g/mol
• Monoisotopic Mass: 143.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 7-ethynyl-2,3-dihydro-1H-indole

Comprehensive Overview of 7-Ethynyl-2,3-dihydro-1H-indole (CAS No. 1565984-63-5): Properties, Applications, and Research Insights

7-Ethynyl-2,3-dihydro-1H-indole (CAS No. 1565984-63-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features. This heterocyclic molecule combines an indole core with an ethynyl functional group, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological disorders and cancer pathways, aligning with current trends in precision medicine and small-molecule therapeutics.

The compound’s molecular structure (C₁₀H₉N) features a 2,3-dihydro-1H-indole scaffold, which is a privileged motif in medicinal chemistry. The addition of the ethynyl group at the 7-position enhances its reactivity, enabling click chemistry applications—a hot topic in bioconjugation and nanotechnology. This property is critical for developing probe molecules in biochemical assays or PET imaging tracers, addressing the growing demand for non-invasive diagnostics.

Recent studies highlight the role of 7-ethynyl-2,3-dihydro-1H-indole in modulating enzyme activity, particularly in the context of kinase inhibitors and GPCR ligands. These findings resonate with the surge in searches for targeted therapy and personalized treatment options. Its compatibility with cross-coupling reactions (e.g., Sonogashira coupling) further expands its utility in creating diverse chemical libraries for high-throughput screening—a key strategy in modern drug discovery pipelines.

From a material science perspective, the compound’s conjugated system and rigid backbone make it a candidate for organic electronics, such as OLEDs or conductive polymers. This aligns with the global push toward sustainable materials and green chemistry, topics frequently queried in academic and industrial forums. Its stability under physiological conditions also positions it as a potential biomarker or fluorescent tag in bioimaging applications.

Quality control of CAS No. 1565984-63-5 is paramount, with analytical techniques like HPLC, NMR, and mass spectrometry ensuring purity for research use. Suppliers often emphasize batch-to-batch consistency, a concern frequently raised in life science communities. Regulatory compliance with REACH and FDA guidelines for research chemicals is another critical aspect, reflecting user searches on safe handling practices and lab safety protocols.

In summary, 7-ethynyl-2,3-dihydro-1H-indole bridges multiple disciplines, from medicinal chemistry to advanced materials. Its adaptability to cutting-edge methodologies like CRISPR-based screening and AI-driven drug design ensures its relevance in answering today’s scientific challenges. As interest grows in heterocyclic building blocks and molecular probes, this compound remains a focal point for innovation.